Cas no 2137634-40-1 (2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine)

• Product Name: 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine
• CAS No: 2137634-40-1
• MF: C₁₁H₉F₂N₃
• MW: 221.206068754196
• CID: 6508021
• PubChem ID: 165848425
• Update Time: 2025-08-05

2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine
• [2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-yl]methanamine
• 2137634-40-1
• EN300-1067965

• Inchi： 1S/C11H9F2N3/c12-9-6-15-4-3-8(9)10-2-1-7(5-14)11(13)16-10/h1-4,6H,5,14H2
• InChI Key： DZUXHQNFRBHIKR-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC(C2C=CN=CC=2F)=N1

Computed Properties

• Exact Mass: 221.07645362g/mol
• Monoisotopic Mass: 221.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine

Exploring the Versatile Applications of 2-Fluoro-6-(3-Fluoropyridin-4-yl)Pyridin-3-ylMethanamine (CAS No. 2137634-40-1)

The chemical compound 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine (CAS No. 2137634-40-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. This fluorinated pyridine derivative features a distinctive molecular architecture that combines two fluoropyridine rings with an aminomethyl functional group, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine is its potential role in drug discovery. The presence of fluorine atoms at strategic positions enhances the compound's bioavailability and metabolic stability, which are crucial factors in medicinal chemistry. Researchers are particularly interested in how this difluorinated pyridine amine could serve as a building block for kinase inhibitors or other targeted therapies, especially in the context of cancer treatment and neurological disorders.

The synthesis of CAS 2137634-40-1 typically involves multi-step organic reactions that carefully introduce fluorine atoms to the pyridine rings. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. The compound's fluoropyridinylmethanamine structure has also shown promise in materials science, particularly in the development of advanced polymers and liquid crystals with unique electronic properties.

From a commercial perspective, the market for 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine has been expanding steadily. Pharmaceutical companies and research institutions are increasingly sourcing this fluorinated heterocyclic amine for various applications. The compound's stability under various conditions makes it particularly attractive for long-term storage and transportation, addressing common challenges in the chemical supply chain.

Recent advancements in analytical techniques have enabled more precise characterization of 2137634-40-1. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry studies have provided detailed insights into its molecular structure and purity profile. These analytical developments are crucial for quality control in industrial applications and help researchers better understand the compound's behavior in different chemical environments.

The safety profile of 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine has been extensively studied, with particular attention to its handling and storage requirements. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this fluoropyridine derivative. Material safety data sheets provide comprehensive guidance on appropriate personal protective equipment and handling procedures.

Looking to the future, research continues to explore novel applications for CAS 2137634-40-1 in various scientific domains. Its unique combination of fluorine atoms and pyridine rings offers exciting possibilities in catalysis, agrochemical development, and electronic materials. As synthetic methodologies advance and our understanding of fluorinated compounds deepens, the importance of this specific pyridinylmethanamine derivative is likely to grow significantly in the coming years.

For researchers and industry professionals seeking high-quality 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The growing demand for this specialty chemical has led to increased availability from multiple global suppliers, though quality and purity specifications should always be verified before purchase.

In conclusion, 2137634-40-1 represents an important member of the fluorinated pyridine family with diverse potential applications. Its unique structural features and chemical properties make it a valuable tool for researchers across multiple disciplines. As scientific understanding of fluorine-containing compounds continues to evolve, 2-fluoro-6-(3-fluoropyridin-4-yl)pyridin-3-ylmethanamine is poised to play an increasingly significant role in both academic research and industrial applications.